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Compound of Interest

Compound Name: Prinomastat

Cat. No.: B1684670 Get Quote

This document provides detailed guidelines and protocols for the preparation, storage, and

handling of Prinomastat stock solutions in Dimethyl Sulfoxide (DMSO). It is intended for

researchers, scientists, and drug development professionals working with this potent matrix

metalloproteinase (MMP) inhibitor.

Introduction
Prinomastat (also known as AG3340) is a synthetic, broad-spectrum inhibitor of matrix

metalloproteinases (MMPs), with specific activity against MMP-2, -3, -9, -13, and -14.[1] These

enzymes play a crucial role in the degradation of the extracellular matrix, a process integral to

tumor growth, invasion, angiogenesis, and metastasis.[2] Given its role in preclinical research,

the accurate and reproducible preparation of Prinomastat stock solutions is fundamental to

obtaining reliable experimental outcomes. DMSO is a common solvent for this compound,

though careful technique is required to achieve complete dissolution.

Data Summary
The key physicochemical properties of Prinomastat are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₁₈H₂₁N₃O₅S₂ [3][4][5]

Molecular Weight 423.51 g/mol [2][3][5][6][7]

Appearance White to off-white solid [8]

Purity ≥95-98% [4][5]

Solubility in DMSO

Soluble, reported as ~1 mg/mL

(2.36 mM). Sonication may be

required.

[4][6][8]

Powder Storage -20°C for up to 3 years [6][8]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[8][9][10]

Table 1. Key Quantitative Data for Prinomastat.

Experimental Protocol
This protocol details the steps to prepare a 1 mg/mL (~2.36 mM) stock solution of Prinomastat
in DMSO.

Materials and Equipment
Prinomastat (solid powder)

Anhydrous/sterile DMSO (cell culture grade)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Stock Solution Preparation (1 mg/mL)
Pre-warm DMSO: Bring the DMSO vial to room temperature before opening to prevent

moisture absorption.

Weigh Prinomastat: On an analytical balance, carefully weigh 1 mg of Prinomastat powder

into a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of room temperature DMSO to the tube containing the Prinomastat
powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly. If the compound does

not fully dissolve, sonicate the solution for 5-10 minutes.[6] Visually inspect the solution

against a light source to ensure no solid particles remain.

Aliquot: Dispense the stock solution into single-use, light-protected (amber) sterile tubes to

avoid repeated freeze-thaw cycles.

Store: For long-term storage, place the aliquots at -80°C for up to 6 months.[8][10] For short-

term use, store at -20°C for up to 1 month.[8][10]

Mandatory Visualizations
Experimental Workflow
The following diagram outlines the key steps for preparing the Prinomastat stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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